2-[9H-fluoren-2-yl(hydroxyimino)methyl]benzoic acid

• IUPAC Name: 2-[(E)-C-(9H-fluoren-2-yl)-N-hydroxycarbonimidoyl]benzoic acid
• InChI: InChI=1S/C21H15NO3/c23-21(24)19-8-4-3-7-18(19)20(22-25)14-9-10-17-15(12-14)11-13-5-1-2-6-16(13)17/h1-10,12,25H,11H2,(H,23,24)/b22-20+
• InChI Key: GKOGMTKQUFEPMJ-LSDHQDQOSA-N
• Canonical SMILES: C1C2=CC=CC=C2C3=C1C=C(C=C3)C(=NO)C4=CC=CC=C4C(=O)O
• Isomeric SMILES: C1C2=CC=CC=C2C3=C1C=C(C=C3)/C(=N\O)/C4=CC=CC=C4C(=O)O
• Molecular Formula: C21H15NO3
• Molecular Weight: 329.3 g/mol

Description

2-[9H-fluoren-2-yl(hydroxyimino)methyl]benzoic acid, also known as Fmoc-OSu, is a chemical compound widely used in scientific research as a protecting group for amino acids during peptide synthesis. This compound has been extensively studied due to its unique properties, including its high stability and reactivity.

Mechanism of Action

The mechanism of action of 2-[9H-fluoren-2-yl(hydroxyimino)methyl]benzoic acid involves the formation of a covalent bond between the hydroxylamine group of Fmoc-hydroxylamine and the NHS ester of 2-[9H-fluoren-2-yl(hydroxyimino)methyl]benzoic acid. This reaction results in the formation of a stable Fmoc-amide bond, which protects the amino group of the amino acid.
Biochemical and Physiological Effects:
2-[9H-fluoren-2-yl(hydroxyimino)methyl]benzoic acid has no direct biochemical or physiological effects, as it is used solely as a protecting group in peptide synthesis. However, the peptides synthesized using 2-[9H-fluoren-2-yl(hydroxyimino)methyl]benzoic acid can have a wide range of biochemical and physiological effects, depending on their sequence and structure.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[9H-fluoren-2-yl(hydroxyimino)methyl]benzoic acid in peptide synthesis is its high stability, which allows for the synthesis of longer and more complex peptides. Additionally, the Fmoc protecting group can be easily removed using a base, making it a versatile protecting group for amino acids. However, one limitation of using 2-[9H-fluoren-2-yl(hydroxyimino)methyl]benzoic acid is its cost, as it is a relatively expensive reagent compared to other protecting groups.

Future Directions

There are many potential future directions for the use of 2-[9H-fluoren-2-yl(hydroxyimino)methyl]benzoic acid in peptide synthesis. One area of research is the development of new protecting groups that are more cost-effective or have improved properties. Additionally, the use of 2-[9H-fluoren-2-yl(hydroxyimino)methyl]benzoic acid in the synthesis of non-peptide compounds is an area of active research. Finally, the development of new methods for the removal of the Fmoc protecting group is an ongoing area of research, as the current methods can be time-consuming and require the use of hazardous chemicals.

Synthesis Methods

The synthesis of 2-[9H-fluoren-2-yl(hydroxyimino)methyl]benzoic acid involves the reaction of fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) with hydroxylamine hydrochloride to form Fmoc-hydroxylamine. This intermediate is then reacted with N-hydroxysuccinimide (NHS) to produce 2-[9H-fluoren-2-yl(hydroxyimino)methyl]benzoic acid. This synthesis method has been optimized over the years to increase the yield and purity of the final product.

Scientific Research Applications

2-[9H-fluoren-2-yl(hydroxyimino)methyl]benzoic acid is commonly used in peptide synthesis to protect the amino group of an amino acid. This protecting group can be easily removed using a base, allowing for the synthesis of longer and more complex peptides. 2-[9H-fluoren-2-yl(hydroxyimino)methyl]benzoic acid is also used in the solid-phase synthesis of peptides, where the peptide is synthesized on a resin and the Fmoc protecting group is removed step-by-step as the peptide is elongated.